Cas no 1026879-47-9 (N-Nitroso Moexipril)

• Product Name: N-Nitroso Moexipril
• CAS No: 1026879-47-9
• MF: C₂₇H₃₃N₃O₈
• MW: 527.566227674484
• CID: 5205373
• Update Time: 2025-07-08

N-Nitroso Moexipril Chemical and Physical Properties

Names and Identifiers

• 3(1H)-Isoquinolinecarboxylic acid, 2-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]nitrosoamino]-1-oxopropyl]-3,4-dihydro-6,7-dimethoxy-, (3S)-
• N-Nitroso Moexipril

• Inchi： 1S/C27H33N3O8/c1-5-38-27(34)21(12-11-18-9-7-6-8-10-18)30(28-35)17(2)25(31)29-16-20-15-24(37-4)23(36-3)14-19(20)13-22(29)26(32)33/h6-10,14-15,17,21-22H,5,11-13,16H2,1-4H3,(H,32,33)/t17-,21-,22-/m0/s1
• InChI Key： ZJIZTRNIDRTGEP-HSQYWUDLSA-N
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)C[C@@H](C(O)=O)N1C(=O)[C@@H](N([C@H](C(OCC)=O)CCC1=CC=CC=C1)N=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-Nitroso Moexipril

N-Nitroso Moexipril: A Comprehensive Overview

N-Nitroso Moexipril, identified by the CAS number 1026879-47-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a derivative of Moexipril, which is a well-known angiotensin-converting enzyme (ACE) inhibitor used in the treatment of hypertension. The addition of the N-nitroso group introduces unique chemical properties that have been explored in recent studies for potential applications in drug development and related fields.

The structure of N-Nitroso Moexipril consists of a core framework derived from Moexipril, with the nitroso group attached to the nitrogen atom. This modification alters the compound's reactivity, stability, and bioavailability, making it a subject of interest for researchers. Recent studies have focused on understanding the mechanism of action of this compound, particularly its interaction with ACE enzymes and its potential as a precursor for other bioactive molecules.

One of the key areas of research on N-Nitroso Moexipril involves its role in nitrosation reactions. Nitrosation is a process where nitrous acid reacts with various compounds to form nitrosamines or other nitroso derivatives. In the case of N-Nitroso Moexipril, this reaction has been shown to influence its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion. Understanding these processes is crucial for evaluating the compound's suitability as a therapeutic agent or as an intermediate in drug synthesis.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to characterize N-Nitroso Moexipril with greater precision. These studies have provided insights into the stereochemistry and conformational flexibility of the molecule, which are essential for predicting its biological activity. For instance, computational modeling has revealed that the nitroso group enhances the compound's ability to inhibit ACE enzymes by stabilizing key intermediates in the catalytic cycle.

In terms of applications, N-Nitroso Moexipril has shown promise in preclinical studies as a potential candidate for treating cardiovascular diseases. Its ability to modulate ACE activity suggests that it could be developed into a more potent or selective ACE inhibitor compared to existing drugs like captopril or enalapril. Additionally, researchers are exploring its potential as a radiosensitizer in cancer therapy, where it could enhance the efficacy of radiation treatments by targeting specific molecular pathways.

The synthesis of N-Nitroso Moexipril involves a multi-step process that typically begins with the preparation of Moexipril hydrochloride. This intermediate is then subjected to nitrosation under controlled conditions using sodium nitrite and acidic buffers. The reaction conditions are critical to ensure selective nitrosation at the desired nitrogen atom while avoiding over-nitrosation or side reactions. Optimization studies have demonstrated that adjusting pH levels and reaction temperatures can significantly improve yield and purity.

Safety assessment is another critical aspect of research on N-Nitroso Moexipril. Given that nitrosamines are often associated with genotoxicity and carcinogenicity, evaluating the toxicity profile of this compound is essential before considering it for clinical use. Preliminary toxicity studies in animal models have indicated that N-Nitroso Moexipril exhibits lower toxicity compared to some other nitrosamines, likely due to its structural modifications that reduce genotoxic potential.

In conclusion, N-Nitroso Moexipril (CAS No. 1026879-47-9) represents an intriguing compound with diverse applications in drug discovery and chemical synthesis. Its unique chemical properties, derived from the combination of Moexipril and an N-nitroso group, make it a valuable subject for further research. As ongoing studies continue to uncover its full potential, this compound holds promise for advancing treatments in cardiovascular diseases and beyond.